N1-(3-chloro-4-methoxyphenyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-methoxyphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• InChI: InChI=1S/C25H26ClN3O4/c1-32-23-10-9-18(15-21(23)26)28-25(31)24(30)27-16-22(29-11-13-33-14-12-29)20-8-4-6-17-5-2-3-7-19(17)20/h2-10,15,22H,11-14,16H2,1H3,(H,27,30)(H,28,31)
• InChI Key: UBPFTUIEZNTTQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCOCC4)Cl
• Molecular Formula: C25H26ClN3O4
• Molecular Weight: 467.9 g/mol

Description

N1-(3-chloro-4-methoxyphenyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H26ClN3O4 and its molecular weight is 467.95. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

A study conducted by Cai Zhi (2010) investigated a molecule structurally related to N1-(3-chloro-4-methoxyphenyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide. The research focused on its antibacterial activity, revealing that such compounds can exhibit significant antibacterial properties, highlighting potential applications in antimicrobial research.

Synthesis and Complexation

Another study by A. Singh et al. (2000) discussed the synthesis of similar compounds and their complexation with metals like palladium and mercury. This indicates the potential use of such compounds in the development of new metal-based drugs or in materials science.

Structural Characterization

The work of Cemal Koray Özer et al. (2009) focused on the synthesis and characterization of derivatives similar to this compound. The study's emphasis on structural characterization using techniques like X-ray diffraction and NMR spectroscopy underlines the importance of understanding molecular structures for potential applications in medicinal chemistry and drug design.

Antioxidant and Anticancer Activity

Research by I. Tumosienė et al. (2020) explored the antioxidant and anticancer activities of derivatives of a similar compound. This study suggests the potential use of such molecules in developing new therapeutic agents for cancer treatment and as antioxidants.

Topical Drug Delivery

A study by J. Rautio et al. (2000) investigated the synthesis and evaluation of morpholinyl- and methylpiperazinylacyloxyalkyl esters for topical drug delivery. This research implies the potential application of similar compounds in the formulation of topical medications, enhancing drug delivery through the skin.